2-[1-(3-Fluorophenyl)ethoxy]-6-(1-piperazinyl)pyrazine

• CAS No.: 426829-20-1
• Molecular Formula: C16H19FN4O
• Molecular Weight: 302.35 g/mol
• IUPAC Name: 2-[1-(3-fluorophenyl)ethoxy]-6-piperazin-1-ylpyrazine
• InChI: InChI=1S/C16H19FN4O/c1-12(13-3-2-4-14(17)9-13)22-16-11-19-10-15(20-16)21-7-5-18-6-8-21/h2-4,9-12,18H,5-8H2,1H3
• InChI Key: VIVXNAQRWKTJPF-UHFFFAOYSA-N
• SMILES: CC(C1=CC(=CC=C1)F)OC2=NC(=CN=C2)N3CCNCC3

Description

2-[1-(3-Fluorophenyl)ethoxy]-6-(1-piperazinyl)pyrazine is a useful research compound. Its molecular formula is C16H19FN4O and its molecular weight is 302.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of the product from step 1 above (crude, 1.09 g, ˜4.3 mmol), piperazine (1.03 g, 12.0 mmol) and K2CO3 (1.00 g, 7.2 mmol) in acetonitrile (5 mL) was heated under reflux overnight (20 h). After cooling, ethyl acetate (15 mL) and water (5 mL) were added. The ethyl acetate layer was filtered through a short column of silica gel using MeOH/ethyl ether (1:1) as eluent to give 0.72 g (55%) of the title compound as an oil. HRMS m/z calcd for C16H19N4O4F (M)+ 302.1543, found 302.1528. Anal. (C16H19N4OF.0.5 H2O) C, H, N.